Cas no 1807164-64-2 (2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-nitropyridine)

• Product Name: 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-nitropyridine
• CAS No: 1807164-64-2
• MF: C₈H₄ClF₂N₃O₂
• MW: 247.586067199707
• CID: 4807028
• Update Time: 2025-06-08

2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-nitropyridine

• Inchi： 1S/C8H4ClF2N3O2/c9-1-5-7(8(10)11)4(2-12)6(3-13-5)14(15)16/h3,8H,1H2
• InChI Key： NGJJXJJBQUZGCI-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=C(C#N)C(=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• XLogP3: 1.4
• Topological Polar Surface Area: 82.5

Additional information on 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-nitropyridine

2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-nitropyridine: A Comprehensive Overview

2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-nitropyridine, also known by its CAS number 1807164-64-2, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The molecule features several functional groups, including a chloromethyl group, a cyano group, a difluoromethyl group, and a nitro group, each contributing to its unique chemical properties and potential applications.

The structure of 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-nitropyridine is characterized by the presence of electron-withdrawing groups such as the cyano (-CN) and nitro (-NO₂) groups. These groups significantly influence the electronic properties of the molecule, making it highly reactive in certain chemical transformations. The chloromethyl (-CH₂Cl) and difluoromethyl (-CHF₂) groups further enhance the molecule's versatility by introducing additional reactivity and solubility characteristics.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals, agrochemicals, and materials science. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds. The presence of multiple functional groups allows for a wide range of chemical modifications, making it a valuable building block in organic synthesis.

In the context of pharmaceutical applications, 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-nitropyridine has shown promise as a precursor for drug development. Its ability to undergo nucleophilic substitution reactions due to the chloromethyl group makes it an attractive candidate for creating bioisosteres or modifying existing drug molecules to improve their pharmacokinetic properties.

The nitro group in the molecule is particularly significant for its ability to participate in redox reactions. Recent advancements in green chemistry have led to the exploration of this compound as a potential oxidizing agent in environmentally friendly reaction conditions. Its use in oxidation reactions could provide an alternative to traditional oxidizing agents that are often associated with hazardous byproducts.

In agrochemical research, this compound has been investigated for its potential as a herbicide or fungicide. The combination of electron-withdrawing groups and halogenated substituents may confer it with unique pesticidal properties. However, further studies are required to evaluate its efficacy and environmental impact before it can be considered for commercial applications.

The synthesis of 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-nitropyridine involves multi-step organic reactions that require precise control over reaction conditions. Researchers have developed efficient synthetic routes using techniques such as nucleophilic aromatic substitution and coupling reactions. These methods not only ensure high yields but also minimize the formation of unwanted byproducts.

From a structural standpoint, the molecule's pyridine ring serves as a rigid framework that facilitates various chemical transformations. The spatial arrangement of substituents around the ring plays a crucial role in determining its reactivity and selectivity in different chemical environments.

In conclusion, 2-(Chloromethyl)-4-cyano-3-(difluoromethyl)-5-nitropyridine is a versatile compound with significant potential across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As ongoing research continues to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in modern chemistry.